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Compound of Interest

Compound Name:
5-(4-Hydroxypiperidino)-2-

thiophenecarbaldehyde

Cat. No.: B152608 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount to ensuring a secure work environment and

regulatory compliance. This guide provides a detailed protocol for the proper disposal of 5-(4-
Hydroxypiperidino)-2-thiophenecarbaldehyde (CAS No. 207290-72-0), a compound that

requires careful management due to its potential hazards. Adherence to these procedures will

minimize risks and facilitate a smooth operational workflow.

Hazard Profile and Safety Precautions
Based on available safety data, 5-(4-Hydroxypiperidino)-2-thiophenecarbaldehyde is

classified as a substance that can cause skin and eye irritation.[1] Additional safety information

suggests it may be harmful if swallowed and could cause respiratory irritation. Therefore,

appropriate personal protective equipment (PPE) must be worn at all times when handling this

compound for disposal.
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Hazard Category Description Precautionary Statements

Skin Irritation Causes skin irritation.[1]

P264: Wash hands and face

thoroughly after handling.

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of water.

P332+P313: If skin irritation

occurs: Get medical

advice/attention. P362+P364:

Take off contaminated clothing

and wash it before reuse.

Eye Irritation
Causes serious eye irritation.

[1]

P280: Wear eye protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Acute Toxicity (Oral) Harmful if swallowed.

P270: Do not eat, drink or

smoke when using this

product. P301+P317: IF

SWALLOWED: Get medical

help. P330: Rinse mouth.

Respiratory Irritation
May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P319: Get medical

help if you feel unwell.
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Mandatory Personal Protective Equipment (PPE) for Disposal:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If significant dust

or aerosols are expected, a NIOSH-approved respirator may be necessary.

Experimental Protocols: Disposal Procedures
The overarching principle for the disposal of 5-(4-Hydroxypiperidino)-2-
thiophenecarbaldehyde is that it must be managed as hazardous waste. Under no

circumstances should this chemical be disposed of down the drain or in the regular trash.

Step 1: Waste Collection

Designated Waste Container: Use a dedicated, chemically compatible, and clearly labeled

hazardous waste container. A glass or high-density polyethylene (HDPE) container with a

secure screw cap is recommended.

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "5-(4-Hydroxypiperidino)-2-thiophenecarbaldehyde". Include the CAS number

(207290-72-0) and the approximate quantity of the waste.

Segregation: Do not mix this waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Incompatible materials can lead to dangerous reactions.

Step 2: Temporary Storage

Location: Store the sealed and labeled waste container in a designated satellite

accumulation area (SAA) within the laboratory. This area should be under the control of the

laboratory personnel.
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Conditions: The storage area should be cool, dry, and well-ventilated. Keep the container

away from sources of ignition and incompatible materials.

Secondary Containment: It is best practice to place the waste container in a secondary

containment bin to prevent the spread of material in case of a leak.

Step 3: Arranging for Final Disposal

Contact EHS: Once the waste container is full or when the experiment is complete, contact

your institution's EHS office or the designated chemical waste disposal coordinator.

Waste Pickup: Follow your institution's specific procedures for requesting a hazardous waste

pickup. Do not transport the hazardous waste outside of your laboratory. Trained EHS

personnel will collect the waste for final disposal at a licensed hazardous waste treatment,

storage, and disposal facility (TSDF). The standard precautionary statement for disposal is

P501: Dispose of contents/container to an approved waste disposal plant.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

of the spill.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at

the appropriate working height.

Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or

commercial sorbent pads to contain the spill. Do not use combustible materials like paper

towels.

Cleanup: Wearing the appropriate PPE, carefully collect the absorbed material using non-

sparking tools and place it in the designated hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials as hazardous waste.
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Reporting: Report the spill to your laboratory supervisor and the EHS department, following

your institution's reporting guidelines.

Caption: Disposal Workflow for 5-(4-Hydroxypiperidino)-2-thiophenecarbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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